Cas no 681161-44-4 (3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide)

• Product Name: 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide
• CAS No: 681161-44-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD13248615
• CID: 843916
• PubChem ID: 53218556
• Update Time: 2025-11-04

3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide
• [1,1'-Biphenyl]-3-carboxamide, 3'-hydroxy-
• 3-(3-hydroxyphenyl)benzamide
• 3'-hydroxybiphenyl-3-carboxamide
• DTXSID70683480
• AKOS015891479
• 3-(3-AMINOCARBONYLPHENYL)PHENOL
• 681161-44-4
• MFCD13248615
• 3'-Hydroxybiphenyl-3-carboxylic acid amide
• A9084
• SCHEMBL1147444
• CS-0454887
• FT-0738018
• 3'-Hydroxy-biphenyl-3-carboxamide
• BQRRGDDGUKOPJO-UHFFFAOYSA-N
• 3'-Hydroxy[1,1'-biphenyl]-3-carboxamide
• DB-014291
• 3\\'-Hydroxy-[1,1\\'-biphenyl]-3-carboxamide

• MDL： MFCD13248615
• Inchi： 1S/C13H11NO2/c14-13(16)11-5-1-3-9(7-11)10-4-2-6-12(15)8-10/h1-8,15H,(H2,14,16)
• InChI Key： BQRRGDDGUKOPJO-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.24
• Boiling Point: 452.5°C at 760 mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.636
• PSA: 63.32000
• LogP: 2.85840

Additional information on 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide

3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide: A Comprehensive Overview

3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide, identified by the CAS Registry Number 681161-44-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique structural properties and potential applications in drug discovery and materials science. The molecule consists of a biphenyl core with hydroxyl and carboxamide substituents, making it a versatile structure for further functionalization and exploration.

The biphenyl system in 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide is characterized by two phenyl rings connected by a single bond. The hydroxyl group at the 3' position introduces hydrophilic properties, while the carboxamide group at the 3 position imparts amide functionality. This combination of functional groups makes the compound suitable for various chemical reactions, including nucleophilic substitutions, amidations, and hydrogen bonding interactions. Recent studies have highlighted the potential of such compounds in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

From a synthetic perspective, 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide can be synthesized through a variety of routes. One common approach involves the coupling of aryl halides with amides using palladium-catalyzed cross-coupling reactions. This method has been optimized in recent years to improve yield and selectivity, making it a preferred route for large-scale production. Additionally, the presence of the hydroxyl group allows for further derivatization, enabling the creation of libraries of related compounds for high-throughput screening.

In terms of applications, 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer therapies. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its interaction with receptor tyrosine kinases (RTKs) has been explored in preclinical models of cancer, suggesting potential therapeutic applications.

The unique electronic properties of 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide also make it an attractive candidate for use in organic electronics. Its extended conjugation system facilitates charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in materials science have focused on optimizing these properties through strategic modifications to the molecule's substituents.

From an environmental standpoint, understanding the fate and behavior of 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully characterize its persistence and bioaccumulation potential.

In conclusion, 3'-Hydroxy-[1,1'-biphenyl]-3-carboxamide, with its unique structural features and functional groups, represents a valuable compound for both academic research and industrial applications. Its versatility as a building block for drug discovery and materials science underscores its importance in contemporary chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.